5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one

• IUPAC Name: 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one
• InChI: InChI=1S/C8H12N2O2/c11-8-5-7(12-10-8)6-3-1-2-4-9-6/h5-6,9H,1-4H2,(H,10,11)/t6-/m1/s1
• InChI Key: QANDXUNRRBKHDU-ZCFIWIBFSA-N
• Canonical SMILES: C1CCNC(C1)C2=CC(=O)NO2
• Isomeric SMILES: C1CCN[C@H](C1)C2=CC(=O)NO2
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol

Description

5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one, also known as 2R-PPO, is a heterocyclic compound that has been the subject of significant scientific research in recent years. This compound has been shown to have a wide range of potential applications, particularly in the field of pharmacology, due to its unique chemical structure and mechanism of action.

Mechanism Of Action

The mechanism of action of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one is complex and not yet fully understood. However, it is believed that the compound acts by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate. This modulation can lead to a variety of physiological effects, including pain relief and reduced anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one are diverse and complex. Studies have shown that the compound can reduce inflammation and pain, modulate the activity of certain neurotransmitters, and even enhance cognitive function. Additionally, 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one has been shown to have potential applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease.

Advantages And Limitations For Lab Experiments

One major advantage of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one for lab experiments is its unique chemical structure, which allows for a variety of potential applications in the field of pharmacology. Additionally, the compound has been shown to have a relatively low toxicity profile, making it a potentially safe and effective treatment option. However, the synthesis of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one can be challenging due to the compound's sensitivity to environmental factors, and further research is needed to fully understand the compound's mechanism of action and potential applications.

Future Directions

There are a number of potential future directions for research on 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one. One area of focus could be on the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in the treatment of neurological disorders. Finally, studies could be conducted to explore the potential use of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one is a complex process that requires specialized equipment and expertise. The most common method of synthesis involves the reaction of a piperidine derivative with an isocyanate, followed by cyclization to form the oxazolone ring. This process can be challenging due to the sensitivity of the compound to moisture and other environmental factors.

Scientific Research Applications

5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one has been the subject of extensive scientific research due to its potential applications in the field of pharmacology. This compound has been shown to have a variety of effects on the human body, including anti-inflammatory, analgesic, and anxiolytic properties. Additionally, 5-[(2R)-piperidin-2-yl]-1,2-oxazol-3-one has been shown to have potential applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease.